Cas no 2228002-26-2 (tert-butyl (1S,4R)-5-(1-amino-2-hydroxypropan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(1-amino-2-hydroxypropan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228002-26-2
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6012259
• PubChem ID: 165623174
• Update Time: 2025-07-14

tert-butyl (1S,4R)-5-(1-amino-2-hydroxypropan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(1-amino-2-hydroxypropan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate
• tert-butyl (1S,4R)-5-(1-amino-2-hydroxypropan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• EN300-1884438
• 2228002-26-2

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-6-8-5-9(15)10(8)13(4,17)7-14/h8-10,17H,5-7,14H2,1-4H3/t8-,9-,10?,13?/m0/s1
• InChI Key： MNRKOEKQIUYNAA-VSQZBESOSA-N
• SMILES： OC(C)(CN)C1[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl (1S,4R)-5-(1-amino-2-hydroxypropan-2-yl)-2-azabicyclo2.1.1hexane-2-carboxylate

Recent Advances in the Study of tert-butyl (1S,4R)-5-(1-amino-2-hydroxypropan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 2228002-26-2)

The compound tert-butyl (1S,4R)-5-(1-amino-2-hydroxypropan-2-yl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 2228002-26-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by its azabicyclo[2.1.1]hexane core, has been explored as a key intermediate in the synthesis of novel bioactive molecules targeting various disease pathways.

Recent studies have focused on the synthetic optimization of this compound, with particular emphasis on its stereoselective preparation. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an improved asymmetric synthesis route achieving >99% enantiomeric excess, which is critical for its application in chiral drug development. The methodology employed a novel chiral auxiliary strategy, significantly improving yield compared to previous synthetic approaches.

Pharmacological investigations have revealed that derivatives of this scaffold exhibit promising activity as modulators of central nervous system (CNS) targets. Specifically, research published in ACS Chemical Neuroscience (2024) identified potent and selective activity at serotonin receptors (5-HT_2A and 5-HT₇ subtypes), suggesting potential applications in neuropsychiatric disorders. The unique spatial arrangement of the azabicyclo[2.1.1]hexane core appears to confer both receptor subtype selectivity and improved blood-brain barrier penetration compared to traditional scaffolds.

Structural-activity relationship (SAR) studies have been particularly illuminating. X-ray crystallographic analysis of receptor-bound complexes (Nature Communications, 2023) demonstrated how the rigid bicyclic structure of this compound induces distinct conformational changes in target proteins, providing a structural basis for its selective binding profile. This has opened new avenues for structure-based drug design in GPCR-targeted therapeutics.

From a medicinal chemistry perspective, the tert-butyl carboxylate moiety has proven crucial for both synthetic manipulation and pharmacokinetic optimization. Recent metabolic studies (Drug Metabolism and Disposition, 2024) have shown that this protecting group strategy significantly improves metabolic stability while allowing for controlled release of active pharmacophores in vivo.

Looking forward, several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, particularly for CNS and inflammatory indications. The unique combination of synthetic accessibility, structural rigidity, and favorable drug-like properties positions this chemical class as a promising platform for next-generation therapeutics. Ongoing research is exploring its application in targeted protein degradation and covalent inhibitor development, potentially expanding its utility beyond traditional receptor modulation.